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Abstract
Dinitrogen tetroxide (N₂O₄), a powerful oxidizing agent and versatile reagent, exists in a

temperature- and pressure-dependent equilibrium with its monomer, nitrogen dioxide (NO₂).

This guide provides an in-depth exploration of the core chemical characteristics of N₂O₄,

tailored for a scientific audience. It encompasses its physical and chemical properties,

molecular structure, synthesis protocols, and key chemical reactions, with a focus on its

applications in chemical synthesis and as a nitrating agent. Detailed experimental

methodologies and safety protocols are provided to ensure safe handling and accurate

experimental replication. All quantitative data are summarized in structured tables for ease of

reference, and key processes are visualized using logical diagrams.

Physical and Chemical Properties
Dinitrogen tetroxide is a colorless to brownish-yellow liquid, with the color indicating the

presence of dissolved NO₂.[1] It is a highly volatile and corrosive substance with a sharp,

unpleasant odor.[2] Below its melting point, N₂O₄ exists as a white solid.[3]

Table 1: Physical Properties of Dinitrogen Tetroxide (N₂O₄)
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Property Value Reference(s)

Molar Mass 92.011 g/mol [1]

Melting Point -11.2 °C (261.95 K) [1][4]

Boiling Point 21.15 °C (294.3 K) [2]

Density (liquid) 1.44246 g/cm³ (at 21 °C) [4]

Vapor Pressure 96 kPa (at 20 °C) [4]

Standard Enthalpy of

Formation (ΔfH°₂₉₈, gas)
+9.16 kJ/mol [4]

Standard Molar Entropy (S°₂₉₈,

gas)
304.29 J/K·mol [4]

Chemically, N₂O₄ is a potent oxidizer and is hypergolic with certain fuels like hydrazine, a

property utilized in rocket propulsion.[1] It is diamagnetic, in contrast to the paramagnetic NO₂

monomer.[4]

Molecular Structure and Bonding
The dinitrogen tetroxide molecule is planar, with a notable N-N bond distance of 1.78 Å,

which is significantly longer than a typical N-N single bond (around 1.45 Å), indicating a

relatively weak bond.[1] The N-O bond distances are approximately 1.19 Å.[1] The molecule

can be conceptualized as two nitro groups (-NO₂) joined together.[1]

Click to download full resolution via product page

The N₂O₄ ⇌ 2NO₂ Equilibrium
Dinitrogen tetroxide exists in a dynamic equilibrium with nitrogen dioxide, a reddish-brown

gas.[1] The equilibrium is temperature-dependent; higher temperatures favor the formation of

NO₂, while lower temperatures shift the equilibrium towards the colorless N₂O₄.[5]

N₂O₄(g) ⇌ 2NO₂(g) ΔH = +57.23 kJ/mol[1]
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This equilibrium is a classic example of Le Chatelier's principle. Increasing the temperature

supplies the endothermic reaction with the energy it needs to proceed, thus favoring the

formation of NO₂. Conversely, decreasing the temperature favors the exothermic reverse

reaction, leading to a higher concentration of N₂O₄.[6]

Table 2: Thermodynamic Data for the N₂O₄/NO₂ Equilibrium

Thermodynamic Quantity Value Reference(s)

Enthalpy of Dissociation (ΔH°) +57.23 kJ/mol [1]

Standard Gibbs Free Energy

of Formation (ΔfG°₂₉₈, N₂O₄)
+97.89 kJ/mol [6]

Standard Gibbs Free Energy

of Formation (ΔfG°₂₉₈, NO₂)
+51.31 kJ/mol [6]

N₂O₄ (colorless)

2NO₂ (red-brown)

 Endothermic (ΔH > 0)
High Temperature

 Exothermic (ΔH < 0)
Low Temperature

Click to download full resolution via product page

Synthesis of Dinitrogen Tetroxide
Industrial Production
Industrially, N₂O₄ is produced via the catalytic oxidation of ammonia in what is known as the

Ostwald process.[1] Ammonia is first oxidized to nitric oxide (NO), which is then oxidized to

nitrogen dioxide (NO₂). The resulting NO₂ is then dimerized to N₂O₄ by cooling.[1]

Reaction Pathway:
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4NH₃ + 5O₂ → 4NO + 6H₂O

2NO + O₂ → 2NO₂

2NO₂ ⇌ N₂O₄

Ammonia (NH₃)

Nitric Oxide (NO)

Catalytic Oxidation

Oxygen (O₂)

Nitrogen Dioxide (NO₂)

Oxidation

Oxygen (O₂)

Cooling/Condensation

Dinitrogen Tetroxide (N₂O₄)

Dimerization
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Laboratory Synthesis
A common laboratory method for the preparation of N₂O₄ involves the reaction of concentrated

nitric acid with a reducing agent, such as copper metal.[7]

Materials:

Concentrated nitric acid (70%)
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Copper turnings

Gas washing bottle

Drying tube containing anhydrous calcium chloride

Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)

Round-bottom flask

Heating mantle

Procedure:

Set up the apparatus in a well-ventilated fume hood. The round-bottom flask containing

copper turnings is connected to a gas washing bottle (empty, to catch any spray), which is

then connected to the drying tube. The outlet of the drying tube leads to the cold trap.

Slowly add concentrated nitric acid to the copper turnings in the round-bottom flask. The

reaction will begin to produce reddish-brown nitrogen dioxide gas. Cu(s) + 4HNO₃(aq) →

Cu(NO₃)₂(aq) + 2NO₂(g) + 2H₂O(l)

Gently heat the flask to maintain a steady evolution of gas.

The NO₂ gas passes through the drying tube to remove any water vapor.

The dry NO₂ gas is then passed through the cold trap, where it condenses and dimerizes to

form liquid dinitrogen tetroxide. The cold trap should be maintained at a temperature below

the boiling point of N₂O₄ (21.15 °C) but above its melting point (-11.2 °C). A dry ice/acetone

bath is effective for this purpose.

The collected liquid N₂O₄ will be a pale yellow to colorless liquid.

Once a sufficient amount of N₂O₄ has been collected, stop the reaction by ceasing the

addition of nitric acid and turning off the heat.

Disconnect the cold trap and seal it to prevent the evaporation of the N₂O₄.
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Conc. HNO₃ + Cu

Reaction Flask

Gas Washing Bottle

NO₂(g) + H₂O(v)

Drying Tube (CaCl₂)

NO₂(g) + H₂O(v)

Cold Trap
(Dry Ice/Acetone)

Dry NO₂(g)

Liquid N₂O₄

Condensation &
Dimerization
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Key Chemical Reactions
Reaction with Water
Dinitrogen tetroxide reacts with water to produce a mixture of nitric acid and nitrous acid.[1]

This reaction is a key step in the industrial production of nitric acid.
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N₂O₄ + H₂O → HNO₃ + HNO₂

The nitrous acid formed is unstable and can disproportionate to form more nitric acid and nitric

oxide.

As an Oxidizing Agent
N₂O₄ is a powerful oxidizing agent. It is notably hypergolic with hydrazine and its derivatives,

meaning they ignite spontaneously on contact.[1] This property makes it a valuable storable

oxidizer for rocket propellants.

2N₂H₄ + N₂O₄ → 3N₂ + 4H₂O

In Organic Synthesis
Dinitrogen tetroxide is a versatile reagent in organic synthesis, primarily used for nitration and

nitrosation reactions.

Nitration of Alkenes: N₂O₄ can add to alkenes to form dinitro compounds and nitro-nitrites.

Nitration of Aromatics: While not as common as mixed acid nitration, N₂O₄ can be used for

the nitration of aromatic compounds, often in the presence of a catalyst.

Oxidation of Alcohols and Aldehydes: N₂O₄ can be used to oxidize primary and secondary

alcohols to aldehydes and ketones, respectively.

Safety and Handling
Dinitrogen tetroxide is a highly toxic and corrosive substance.[8] Inhalation of its vapors can

cause severe respiratory damage, and contact with the liquid can cause severe burns.[8]

Table 3: Safety and Handling Precautions for Dinitrogen Tetroxide
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Precaution Description Reference(s)

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, safety goggles, a face

shield, and a lab coat. For

significant potential for

exposure, a chemical-resistant

apron and respiratory

protection (e.g., a supplied-air

respirator) are necessary.

[8]

Ventilation

All work with N₂O₄ must be

conducted in a well-ventilated

chemical fume hood.

[9]

Storage

Store in a cool, dry, well-

ventilated area away from

combustible materials and

sources of heat. Cylinders

should be stored upright and

secured.

[10]

Spill Response

In case of a spill, evacuate the

area immediately. Use a water

spray to knock down vapors.

Neutralize small spills with a

suitable agent like sodium

bicarbonate.

[11]

Disposal

Dispose of as hazardous

waste according to local, state,

and federal regulations. Small

amounts can be carefully

neutralized by slowly adding to

a large volume of a basic

solution (e.g., sodium

hydroxide).

[12]
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Conclusion
Dinitrogen tetroxide is a compound of significant industrial and scientific importance. Its

unique chemical characteristics, particularly its equilibrium with nitrogen dioxide and its potent

oxidizing properties, make it a valuable reagent in a variety of applications, from rocket

propulsion to the synthesis of fine chemicals. A thorough understanding of its properties,

combined with strict adherence to safety protocols, is essential for its effective and safe

utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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